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For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Arachidonoyl glycidol (OAG) is a synthetic analog of the endogenous cannabinoid 2-

arachidonoylglycerol (2-AG). In the field of neuroscience, OAG serves as a valuable research

tool due to its inhibitory activity against two key enzymes responsible for the degradation of

endocannabinoids: monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH).[1]

[2] By blocking these enzymes, OAG effectively elevates the levels of endogenous 2-AG and

anandamide (AEA), allowing for the potentiation and prolonged signaling of these

endocannabinoids at cannabinoid receptors (CB1 and CB2) and other targets. This unique

dual-inhibitory profile makes OAG a powerful pharmacological agent for investigating the

physiological and pathophysiological roles of the endocannabinoid system in the central

nervous system.

This document provides detailed application notes and experimental protocols for the use of O-
Arachidonoyl glycidol in neuroscience research, with a focus on its application in studying

enzyme kinetics, neuronal signaling, synaptic plasticity, and neuroinflammation.
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Table 1: In Vitro Inhibitory Activity of O-Arachidonoyl
Glycidol

Target
Enzyme

Substrate
Used in
Assay

Tissue/Cell
Fraction

Species
IC50 Value
(µM)

Reference

Monoacylglyc

erol Lipase

(MAGL)

2-Oleoyl

glycerol

Rat

Cerebellum

(Cytosolic)

Rat 4.5 [1][2]

Monoacylglyc

erol Lipase

(MAGL)

2-Oleoyl

glycerol

Rat

Cerebellum

(Membrane)

Rat 19 [1][2]

Fatty Acid

Amide

Hydrolase

(FAAH)

Arachidonoyl

ethanolamide

Rat

Cerebellum

(Membrane)

Rat 12 [1][2]

Table 2: Physicochemical Properties and Solubility of O-
Arachidonoyl Glycidol

Property Value Reference

Molecular Formula C₂₃H₃₆O₃ [1]

Molecular Weight 360.5 g/mol [1]

Formulation A solution in methyl acetate [1][2]

Solubility
DMF: 20 mg/ml; DMSO: 20

mg/ml; Ethanol: 50 mg/ml
[1][2]

Signaling Pathways and Experimental Workflows
Diagram 1: O-Arachidonoyl Glycidol Mechanism of
Action
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Caption: Mechanism of O-Arachidonoyl Glycidol (OAG) action.

Diagram 2: Experimental Workflow for In Vitro Neuronal
Culture Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.caymanchem.com/product/10010547/o-arachidonoyl-glycidol
https://www.netascientific.com/biochemical-reagents/caym-10010547-50
https://www.benchchem.com/product/b10767170#application-of-o-arachidonoyl-glycidol-in-neuroscience-research
https://www.benchchem.com/product/b10767170#application-of-o-arachidonoyl-glycidol-in-neuroscience-research
https://www.benchchem.com/product/b10767170#application-of-o-arachidonoyl-glycidol-in-neuroscience-research
https://www.benchchem.com/product/b10767170#application-of-o-arachidonoyl-glycidol-in-neuroscience-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10767170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

